Cas no 1820674-08-5 (5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride
• CAS No: 1820674-08-5
• MDL: MFCD28016970
• CID: 4619283
• PubChem ID: 73167583
• Update Time: 2025-10-28

5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride
• 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride

• MDL： MFCD28016970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride

Comprehensive Overview of 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride (CAS No. 1820674-08-5)

The compound 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride (CAS No. 1820674-08-5) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an azetidine ring with a furan moiety and an oxadiazole backbone, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. This compound's pharmacokinetic properties and binding affinity are under investigation, with preliminary studies suggesting its relevance in targeting specific enzymes or receptors. Its hydrochloride salt form enhances solubility, a critical factor in drug formulation.

The synthesis of 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. The oxadiazole ring, known for its stability and versatility, is a key feature contributing to the compound's potential in drug design. Meanwhile, the furan and azetidine components introduce additional reactivity, enabling diverse chemical modifications.

From an industrial perspective, this compound aligns with the growing trend of fragment-based drug discovery, where small molecular fragments are optimized for higher potency. Its CAS No. 1820674-08-5 serves as a unique identifier, facilitating regulatory compliance and literature searches. Researchers and manufacturers often inquire about its synthetic routes, purification methods, and analytical characterization, reflecting its importance in modern chemistry.

Beyond pharmaceuticals, 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride has potential applications in agrochemicals and material science. Its structural motifs are being explored for developing biodegradable polymers and catalysts. The compound's stability under various conditions makes it a viable candidate for high-throughput screening in combinatorial chemistry.

As the scientific community continues to explore heterocyclic chemistry, compounds like 5-(Azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole hydrochloride are likely to play a pivotal role. Its molecular docking potential and structure-activity relationships are hot topics in academic and industrial research. With ongoing studies, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics and functional materials.